Cas no 189319-35-5 (Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]-)

• Product Name: Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]-
• CAS No: 189319-35-5
• MF: C₂₁H₁₆IN₃OS
• MW: 485.340715408325
• CID: 1382946
• PubChem ID: 3726
• Update Time: 2025-04-20

Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]-
• SCHEMBL155371
• HSCI1_000175
• 189319-35-5
• CHEMBL5303502
• 4-(4-(3-Iodophenyl)-2-(4-(methylsulfinyl)phenyl)-1H-imidazol-5-yl)pyridine
• SCHEMBL21068026
• BDBM225383
• BDBM92007
• erk000253
• PD037247

• Inchi： 1S/C21H16IN3OS/c1-27(26)18-7-5-15(6-8-18)21-24-19(14-9-11-23-12-10-14)20(25-21)16-3-2-4-17(22)13-16/h2-13H,1H3,(H,24,25)
• InChI Key： RXDZANYWRNIAOR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1=C(C2C=CN=CC=2)NC(C2C=CC(=CC=2)S(C)=O)=N1

Computed Properties

• Exact Mass: 485.00558
• Monoisotopic Mass: 485.00588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 58.64